Cas no 77313-13-4 (Pentanedioic acid, 3-(acetylamino)-, dimethyl ester)

Pentanedioic acid, 3-(acetylamino)-, dimethyl ester structure
77313-13-4 structure
Product Name:Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
CAS No:77313-13-4
MF:C9H15NO5
MW:217.219103097916
CID:1784747
PubChem ID:53657276
Update Time:2025-04-21

Pentanedioic acid, 3-(acetylamino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
    • dimethyl 3-acetamidopentanedioate
    • SCHEMBL11311284
    • DTXSID70705732
    • AQTSWOQNELMCPA-UHFFFAOYSA-N
    • 77313-13-4
    • N-acetyl-3-aminoglutaric acid dimethyl ester
    • Inchi: 1S/C9H15NO5/c1-6(11)10-7(4-8(12)14-2)5-9(13)15-3/h7H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: AQTSWOQNELMCPA-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(CC(=O)OC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 217.09502258g/mol
  • Monoisotopic Mass: 217.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 81.7Ų
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